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Compound of Interest

Compound Name: Glu-Ala-Leu-Phe-GIn-pNA

Cat. No.: B12393758

Introduction

The peptide Glu-Ala-Leu-Phe-GIn-pNA is a chromogenic substrate used in biochemical
assays to measure the activity of specific proteases. It is recognized and cleaved by enzymes
such as the Chiba virus 3C-like protease (CVP) and human rhinovirus-14 3C (HRV-14 3C)
protease.[1][2] The principle of its use lies in the enzymatic hydrolysis of the peptide bond C-
terminal to the glutamine (GIn) residue. This cleavage releases the yellow-colored compound
p-nitroaniline (pNA), which can be quantified spectrophotometrically, typically by measuring the
absorbance at or near 410 nm.[3] The rate of pNA release is directly proportional to the
enzyme's activity. Accurate and consistent preparation of the substrate stock solution is critical
for obtaining reliable and reproducible results in these enzymatic assays.

This document provides a detailed protocol for the preparation, handling, and storage of stock
solutions of Glu-Ala-Leu-Phe-Gin-pNA.

Data Presentation

The key chemical and physical properties of Glu-Ala-Leu-Phe-Gln-pNA are summarized in the

table below for easy reference.
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Property Value Source(s)

L-Glutamyl-L-Alanyl-L-Leucyl-

Full Name L-Phenylalanyl-L-Glutamine p-  [4]
Nitroanilide
Molecular Formula C34H46NsO10 [1][5][6]

] 726.78 g/mol (also cited as
Molecular Weight [L112][5]1161[ 7]
726.79 g/mol)

CAS Number 198551-00-7 [2][8]

Typically a solid, off-white to ) .
Appearance General Peptide Properties
yellow powder

Store at -20°C. Protect from
Recommended Storage ] [2][4]
light.[2][4]

Experimental Protocols

Objective: To prepare a concentrated stock solution of Glu-Ala-Leu-Phe-GIn-pNA for use in
enzymatic assays. A 10 mM stock solution in dimethyl sulfoxide (DMSO) is described here, as
DMSO is a common solvent for p-nitroanilide substrates and is miscible with most aqueous
assay buffers.[9]

Materials:

e Glu-Ala-Leu-Phe-GIn-pNA peptide powder

o Dimethyl sulfoxide (DMSO), anhydrous or molecular biology grade
o Calibrated analytical balance

e Microcentrifuge tubes (amber or covered in foil to protect from light)
o Pipettors and appropriate sterile tips

o \ortex mixer
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Protocol for Preparing a 10 mM Stock Solution:
e Pre-Protocol Preparations:

o Allow the vial containing the lyophilized Glu-Ala-Leu-Phe-GIn-pNA peptide to equilibrate
to room temperature before opening. This prevents condensation of atmospheric moisture,
which can affect the stability and accurate weighing of the peptide.

e Calculation of Required Mass:
o Determine the desired volume of the stock solution (e.g., 1 mL).
o Use the following formula to calculate the mass of peptide required:

» Mass (mg) = Desired Concentration (mM) x Desired Volume (mL) x Molecular Weight (
g/mol )/ 1000

o Example for 1 mL of a 10 mM solution:
» Mass (mg) =10 mM x 1 mL x 726.78 g/mol / 1000 = 7.27 mg
e Weighing the Peptide:

o Carefully weigh the calculated amount (e.g., 7.27 mg) of the peptide powder using an
analytical balance. Perform this step in a clean weighing boat or directly into a pre-
weighed microcentrifuge tube.

o Dissolution:

o Add the appropriate volume of DMSO (e.g., 1 mL) to the tube containing the weighed
peptide.

o Cap the tube securely and vortex thoroughly until the peptide is completely dissolved.
Gentle warming (e.qg., to 37°C) may aid dissolution if necessary, but avoid excessive heat.
[10] Visually inspect the solution against a light source to ensure no solid particles remain.

» Aliquoting and Storage:
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o To avoid repeated freeze-thaw cycles, which can degrade the peptide, aliquot the stock
solution into smaller, single-use volumes (e.g., 20-50 uL) in amber or light-protected
microcentrifuge tubes.

o Clearly label all aliquots with the peptide name, concentration, solvent, and preparation
date.

o Store the aliquots at -20°C for long-term stability.[2][4]
Notes on Handling and Use:

e Solvent Choice: While DMSO is recommended for a high-concentration stock, some
enzymatic assays may be sensitive to it. Always ensure the final concentration of DMSO in
the assay is low (typically <5%) and does not interfere with enzyme activity. If DMSO is not
suitable, other solvents like N-methylpyrrolidone (NMP) or small amounts of 0.1%
trifluoroacetic acid (TFA) in water can be tested.[10][11]

 Stability: Peptide solutions should be protected from light to prevent photodegradation of the
pNA moiety.[4]

e Working Solutions: Prepare fresh working solutions for your assay by diluting the stock
solution in the appropriate assay buffer immediately before use.

Mandatory Visualization

The following diagram illustrates the standard workflow for preparing the Glu-Ala-Leu-Phe-
GIn-pNA stock solution.
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Workflow for Peptide Stock Solution Preparation

Phase 1: Preparation

1. Calculate Mass
(Concentration, Volume, MW)

Required mass

2. Weigh Peptide
(Equilibrate to RT first)

Phase 2: S‘?Iubilization

3. Dissolve in Solvent
(e.g., DMSO)

4. Vortex Until Clear

Phase SVStorage

5. Aliquot
(Single-use volumes)

A4

6. Store at -20°C
(Protect from light)

Click to download full resolution via product page

Caption: Experimental workflow for preparing a peptide stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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